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Compound of Interest

Compound Name: AMBERLITE MB-150

Cat. No.: B1166884 Get Quote

An In-depth Technical Guide to AMBERLITE™ MB-150 for Researchers, Scientists, and Drug

Development Professionals

AMBERLITE™ MB-150 is a high-quality, ionically equilibrated mixed bed ion exchange resin. It

is specifically designed for applications requiring high-purity water, such as in the

pharmaceutical industry, electronics manufacturing, and research laboratories where trace

impurities can significantly impact experimental outcomes. This guide provides a

comprehensive overview of AMBERLITE™ MB-150, including its core specifications, detailed

experimental protocols for its use, and a visual representation of the underlying scientific

processes.

Core Specifications
AMBERLITE™ MB-150 is a ready-to-use mixture of a strongly acidic cation exchange resin

and a strongly basic, type 1 anion exchange resin. This composition allows for the

simultaneous removal of both cations and anions from a solution, making it highly effective for

deionization and the production of ultrapure water.[1]

Physical and Chemical Properties
The resin is supplied as moist, spherical beads and possesses the following key

characteristics:
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Property Specification

Physical Form Moist spherical beads

Ionic Form (as shipped) Hydrogen/Hydroxide (H⁺/OH⁻)

Cation to Anion Equivalent Ratio 1:1

Volumetric Composition 40% Cation / 60% Anion

Moisture Content (maximum) 60% (approximate)

Shipping Weight 43 lb/cu ft

Particle Size (Effective Size) 0.55 mm (approximate)

Uniformity Coefficient 1.7 maximum

Fines Content
0.4% (approximate) through 50 mesh US

Standard Screen

Screen Grading (wet) 16-50 mesh (US Standard Screen)

Chemical Stability
Insoluble in water, dilute acids, and bases, and

common solvents

Suggested Operating Conditions
To ensure optimal performance and longevity of the resin, the following operating conditions

are recommended:

Parameter Recommended Value

pH Range 0-14

Maximum Operating Temperature 140°F (60°C)

Minimum Bed Depth 24 inches

Service Flow Rate 2-5 gallons/min/cu ft

Operating Capacity
Nominal 12 kg/cu ft, with 80% of capacity

producing water quality >10 megaohm
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Mechanism of Action: Deionization
The fundamental principle behind the function of AMBERLITE™ MB-150 is ion exchange. The

mixed bed resin contains both cation and anion exchange sites. As water containing dissolved

ionic impurities passes through the resin bed, cations in the water are exchanged for hydrogen

ions (H⁺) from the cation exchange resin, and anions are exchanged for hydroxide ions (OH⁻)

from the anion exchange resin. These exchanged H⁺ and OH⁻ ions then combine to form

water (H₂O), resulting in a highly purified, deionized effluent.
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Influent Water

AMBERLITE™ MB-150 Resin Bed
Effluent

H₂O

Deionized Water (H₂O)

Passes Through

Cations (e.g., Na⁺, Ca²⁺) Cation Resin
(R-SO₃⁻H⁺)

Cation Exchange

Anions (e.g., Cl⁻, SO₄²⁻)
Anion Resin

(R-N(CH₃)₃⁺OH⁻)

Anion Exchange

Releases H⁺

Releases OH⁻
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Start

1. Prepare Chromatography Column

2. Prepare Resin Slurry

3. Pack Column with Resin

4. Pass Feed Water Through Column

5. Monitor Effluent Quality

Quality Acceptable?

6. Collect Ultrapure Water

End

Yes

7. Regenerate Resin (Optional)

No
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Start

1. Equilibrate AMBERLITE™ MB-150 Beads in Buffer

2. Activate Beads with Glutaraldehyde

3. Wash to Remove Excess Glutaraldehyde

4. Incubate Activated Beads with Enzyme Solution

5. Determine Immobilization Efficiency

6. Wash to Remove Unbound Enzyme

Immobilized Enzyme Ready for Use
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Exhausted Mixed Bed Resin

1. Backwash to Separate Resins

2. Allow Resins to Settle

3. Regenerate Anion Resin with NaOH

4. Rinse Anion Resin

5. Regenerate Cation Resin with HCl/H₂SO₄

6. Rinse Cation Resin

7. Mix Regenerated Resins

8. Final Rinse

Regenerated Mixed Bed Resin Ready for Service

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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